Cas no 1822511-30-7 (Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester)

The compound Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester is a protected derivative of phenylalanine featuring a β-hydroxy modification and a Boc (tert-butoxycarbonyl) group on the amino functionality, along with a methyl ester at the carboxyl group. This structure enhances stability and solubility, making it useful in peptide synthesis and medicinal chemistry applications. The Boc group allows selective deprotection under mild acidic conditions, while the β-hydroxy modification introduces additional reactivity for further functionalization. The methyl ester improves handling and storage properties. This intermediate is particularly valuable in the controlled assembly of complex peptides and bioactive molecules.

Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester structure

1822511-30-7 structure

Product Name:Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester

CAS No:1822511-30-7

MF:C₁₅H₂₂N₂O₅

MW:310.345584392548

MDL:MFCD30180524

CID:5240693

PubChem ID:74420506

Update Time:2025-05-27

Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

- Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester
- MDL： MFCD30180524
- Inchi： 1S/C15H22N2O5/c1-15(2,3)22-14(20)17-11(13(19)21-4)12(18)9-6-5-7-10(16)8-9/h5-8,11-12,18H,16H2,1-4H3,(H,17,20)
- InChI Key： NSDGLTINGBHTEY-UHFFFAOYSA-N
- SMILES： C(C(=O)OC)(NC(=O)OC(C)(C)C)C(C1C=CC=C(N)C=1)O

Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-295829-0.05g	methyl 3-(3-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoate	1822511-30-7	0.05g	$2113.0	2023-09-06
Enamine	EN300-295829-0.1g	methyl 3-(3-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoate	1822511-30-7	0.1g	$2213.0	2023-09-06
Enamine	EN300-295829-0.25g	methyl 3-(3-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoate	1822511-30-7	0.25g	$2314.0	2023-09-06
Enamine	EN300-295829-0.5g	methyl 3-(3-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoate	1822511-30-7	0.5g	$2415.0	2023-09-06
Enamine	EN300-295829-1.0g	methyl 3-(3-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoate	1822511-30-7	1g	$0.0	2023-06-07
Enamine	EN300-295829-2.5g	methyl 3-(3-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoate	1822511-30-7	2.5g	$4932.0	2023-09-06
Enamine	EN300-295829-5.0g	methyl 3-(3-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoate	1822511-30-7	5.0g	$7297.0	2023-02-28
Enamine	EN300-295829-10.0g	methyl 3-(3-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoate	1822511-30-7	10.0g	$10823.0	2023-02-28
Enamine	EN300-295829-1g	methyl 3-(3-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoate	1822511-30-7	1g	$2516.0	2023-09-06
Enamine	EN300-295829-5g	methyl 3-(3-aminophenyl)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxypropanoate	1822511-30-7	5g	$7297.0	2023-09-06

Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester Related Literature

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Additional information on Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester

Comprehensive Overview of Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester (CAS No. 1822511-30-7)

Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester (CAS No. 1822511-30-7) is a specialized derivative of the amino acid phenylalanine, widely recognized for its role in peptide synthesis and pharmaceutical research. This compound features a unique β-hydroxy modification and a Boc (tert-butoxycarbonyl) protecting group, making it invaluable in the development of bioactive peptides and small-molecule drugs. Researchers and industries are increasingly focusing on such modified amino acids due to their potential in targeted drug delivery and enzyme inhibition studies.

The structural complexity of Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester allows it to serve as a key intermediate in synthesizing peptides with enhanced stability and bioavailability. With the growing demand for peptide-based therapeutics in treating metabolic disorders and neurodegenerative diseases, this compound has garnered significant attention. Its methyl ester moiety further improves solubility, a critical factor in formulation development. Recent studies highlight its utility in prodrug design, where controlled release mechanisms are essential for optimizing therapeutic outcomes.

In the context of green chemistry and sustainable synthesis, CAS No. 1822511-30-7 aligns with the industry's shift toward eco-friendly reagents. The Boc-protected group minimizes side reactions, reducing waste in multi-step syntheses. This is particularly relevant given the rising interest in environmentally benign chemical processes, as reflected in frequent searches for "sustainable peptide synthesis" and "low-toxicity protecting groups." Laboratories prioritizing atom economy often favor such derivatives to streamline workflows.

Another trending application of Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester lies in bioconjugation strategies. As antibody-drug conjugates (ADCs) gain traction in oncology, this compound's reactive sites enable precise linkage to biomolecules. Searches for "site-specific bioconjugation techniques" and "amino acid linkers for ADCs" underscore its relevance. The β-hydroxy group also offers a handle for further functionalization, catering to the demand for modular drug design platforms.

From an analytical perspective, the characterization of CAS No. 1822511-30-7 involves advanced techniques like HPLC-MS and NMR spectroscopy, topics frequently queried by quality control professionals. Its chiral center necessitates enantioselective analysis, a hot topic in pharmaceutical forums discussing "chiral purity in APIs." The compound's stability under various pH conditions is another area of exploration, particularly for researchers investigating "peptide degradation pathways."

In summary, Phenylalanine, 3-amino-N-[(1,1-dimethylethoxy)carbonyl]-β-hydroxy-, methyl ester represents a versatile tool in modern drug discovery, addressing needs from sustainable chemistry to precision medicine. Its multifaceted applications and alignment with industry trends ensure its continued prominence in scientific literature and commercial catalogs alike.